6-(1-Butenyl)-2-picoline

• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol
• IUPAC Name: 2-but-1-enyl-6-methylpyridine
• InChI: InChI=1S/C10H13N/c1-3-4-7-10-8-5-6-9(2)11-10/h4-8H,3H2,1-2H3
• InChI Key: TZVBUPWUXDEEHX-UHFFFAOYSA-N
• Canonical SMILES: CCC=CC1=CC=CC(=N1)C

Description

6-(1-Butenyl)-2-picoline is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium (7.5 mL, 1.6M/hexanes, 12 mmol) was added to a slurry of propyltriphenylphosphonium bromide (4.62 g, 12 mmol) in THF (40 mL) at -78° C. The mixture was warmed to 0° C. and stirred 30 min., then cooled again to -78° C. A THF (10 mL) solution of 6-methyl-2-pyridinecarboxaldehyde (1.21 g, 10 mmol) was added dropwise. The reaction mixture was allowed to warm to r.t. and stirred for 2 hours. Silica gel was added and the slurry was filtered on a short (SiO2) column eluting with 10% EtOAc in hexanes to give 990 mg of the title compound.